Cas no 105012-80-4 (Isoquinoline;sulfuric Acid)

• Product Name: Isoquinoline;sulfuric Acid
• CAS No: 105012-80-4
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 1149509
• PubChem ID: 12208316
• Update Time: 2025-04-20

Isoquinoline;sulfuric Acid Chemical and Physical Properties

Names and Identifiers

• isoquinoline,sulfuric acid
• isoquinoline
• sulfuric acid
• 105012-80-4
• Isoquinoline, sulfate
• isoquinoline;sulfuric acid
• DTXSID90480498
• SCHEMBL231713
• Isoquinoline;sulfuric Acid

• Inchi： 1S/C9H7N.H2O4S/c1-2-4-9-7-10-6-5-8(9)3-1;1-5(2,3)4/h1-7H;(H2,1,2,3,4)
• InChI Key： PNVXLEZHGVTRFM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 227.02527
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 87.49
• LogP: 2.66280